5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C16H19FN6/c1-11-20-14-4-2-3-13(14)15(21-11)22-5-7-23(8-6-22)16-18-9-12(17)10-19-16/h9-10H,2-8H2,1H3
• InChI Key: GLBCBNPRDUGXQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=NC=C(C=N4)F
• Molecular Formula: C16H19FN6
• Molecular Weight: 314.36 g/mol
• CAS No.: 2640977-63-3

Description

The compound “5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine” is a complex organic molecule that contains several functional groups and rings. It includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a cyclopenta ring, which is a five-membered ring with all carbon atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the introduction of the cyclopenta ring. The exact method would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

This compound, like other organic compounds, could undergo a variety of chemical reactions. The exact reactions would depend on the conditions and reagents used.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and reactivity. These properties can be determined through various laboratory tests.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often studied in the context of drug discovery, where the compound’s effects on enzymes, receptors, or other biological targets are investigated.

Safety and Hazards

The safety and hazards of a compound refer to its potential effects on human health and the environment. This information is typically obtained through toxicity testing and environmental impact assessments.

Future Directions

Future research on this compound could involve further investigation of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, explore its reactivity, or evaluate its potential as a pharmaceutical or industrial chemical.